Cas no 192-97-2 (Benzoepyrene)

Benzoepyrene Properties

Names and Identifiers

• Benzo[e]pyrene
• Benzo(e)pyrene
• Benzo(e)pyrene Solution
• 1,2-Benzopyrene
• 1,2-Benzpyrene
• 1,2-Benzpyrene,4,5-Benzpyrene
• 4,5-Benzopyrene
• 4,5-Benzpyrene
• 9,10-Benzpyrene
• B(e)P
• Benz[e]pyrene
• Benzo(a)pyrene
• Benzo(l)pyrene
• Benzo[e]pyrene1000µg
• benzo<e>pyrene
• NSC 89273
• Benz(e)pyrene
• Benzo[e]pyrene,90%
• BENZO[E]PYRENE
• 1,2-BENZPYRENE
• 4,5-BENZPYRENE
• 1,2-benzopyrene
• 4,5-BENZOPYRENE
• EINECS 205-892-7
• NCGC00091854-03
• SMR001370896
• NCGC00256975-01
• Benzo[e]pyrene 10 microg/mL in Acetonitrile
• HMS3039P15
• FT-0694849
• WLN: L D6666 B6 2AB TJ
• Benzo[e]pyrene 10 microg/mL in Cyclohexane
• NSC-89273
• BENZO(E)PYRENE [MI]
• 1,2-Benzpyrene (VAN)
• J-012492
• BRN 1911334
• UNII-63APT6398R
• HY-N10021
• CHEBI:34567
• benzpyren
• BENZO(E)PYRENE [HSDB]
• 63APT6398R
• 192-97-2
• CHEMBL1371125
• CCRIS 786
• Tox21_201724
• Benzo[e]pyrene, analytical standard
• Epitope ID:119717
• Tox21_303185
• BENZO(E)PYRENE [IARC]
• CAS-192-97-2
• NS00002471
• Benzo[e]pyrene 100 microg/mL in Cyclohexane
• Benzo[e]pyrene 100 microg/mL in Acetonitrile
• MLS002415714
• NCGC00259273-01
• BENZO(E)PYRENE
• Benzo[e]pyrene, 98%
• 73467-76-2
• Q2645019
• DTXCID103764
• AKOS015902954
• NSC89273
• HSDB 4031
• DTXSID3023764
• Benzo[e]pyrene; 1,2-Benzopyrene; 1,2-Benzpyrene; 4,5-Benzopyrene; 4,5-Benzpyrene; NSC 89273
• NCGC00091854-01
• Benzo[e]pyrene, BCR(R) certified Reference Material
• CS-0253694
• TXVHTIQJNYSSKO-UHFFFAOYSA-N
• Benzo[l]pyrene
• 1,2-Benzopyrene (VAN)
• A927939
• NCGC00091854-02
• BENZO (E) PYRENE
• DA-71384
• G85784
• +Expand

• MDL： MFCD00003605
• InChIKey： TXVHTIQJNYSSKO-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H12/c1-2-8-16-15(7-1)17-9-3-5-13-11-12-14-6-4-10-18(16)20(14)19(13)17/h1-12H
• SMILES： C1=CC=C2C(=C1)C3=CC=CC4=C3C5=C(C=CC=C25)C=C4

Computed Properties

• Exact Mass: 252.09400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 0
• Monoisotopic Mass: 252.0939
• Heavy Atom Count: 20
• Complexity: 336
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 5.73720
• PSA: 0.00000
• Merck: 13,1105
• Refractive Index: 1.8530 (estimate)
• Boiling Point: 495.49°C (rough estimate)
• Melting Point: 177-180 °C (lit.)
• Vapor Pressure: 0.0±0.6 mmHg at 25°C
• Flash Point: Fahrenheit: -.4 ° f
  Celsius: -18 ° c
  
• Color/Form: 100 μg/mL in cyclohexane
• Color/Form: Yellow or yellowish brown crystalline powder
• Solubility: Insoluble in water, soluble in benzene \ toluene \ cyclohexane, slightly soluble in ethanol \ methanol
• Density: 1.286

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds